Cas no 2133818-85-4 (Influenza virus-IN-4)

• Product Name: Influenza virus-IN-4
• CAS No: 2133818-85-4
• MF: C₂₃H₃₁FN₂O₄
• MW: 418.501650094986
• CID: 5146933
• Update Time: 2025-07-15

Influenza virus-IN-4 Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxylic acid, 4-(acetylamino)-3-(1-ethylpropoxy)-5-[[(2E)-3-(4-fluorophenyl)-2-propen-1-yl]amino]-, (3R,4R,5S)-
• Influenza virus-IN-4

• Inchi： 1S/C23H31FN2O4/c1-4-19(5-2)30-21-14-17(23(28)29)13-20(22(21)26-15(3)27)25-12-6-7-16-8-10-18(24)11-9-16/h6-11,14,19-22,25H,4-5,12-13H2,1-3H3,(H,26,27)(H,28,29)/b7-6+/t20-,21+,22+/m0/s1
• InChI Key： PPTCIZMCVZJIRY-YEKHMCODSA-N
• SMILES： C1(C(O)=O)C[C@H](NC/C=C/C2=CC=C(F)C=C2)[C@@H](NC(C)=O)[C@H](OC(CC)CC)C=1

Additional information on Influenza virus-IN-4

Compound Introduction: CAS No. 2133818-85-4 and Product Name: Influenza virus-IN-4

The compound with the CAS number 2133818-85-4 and the product name Influenza virus-IN-4 represents a significant advancement in the field of virology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and its potential applications in the development of novel antiviral agents. The study of this compound is deeply intertwined with the broader efforts to understand and combat influenza, a viral infection that continues to pose a substantial threat to global health.

At the core of this research lies the understanding of influenza viruses, which are known for their high mutation rates and ability to evade host immune responses. The compound Influenza virus-IN-4 has been designed to target specific mechanisms within the viral lifecycle, offering a promising avenue for therapeutic intervention. Its molecular structure, characterized by specific functional groups, allows it to interact with viral proteins in a manner that disrupts essential processes such as replication and assembly.

Recent studies have highlighted the importance of targeting influenza viruses at multiple stages of their lifecycle. The compound CAS No. 2133818-85-4 has been shown to inhibit the activity of viral polymerases, which are critical for the synthesis of viral genetic material. This inhibition not only reduces the production of new viral particles but also prevents the virus from adapting and developing resistance. The compound's ability to interfere with these enzymatic activities underscores its potential as a lead candidate for new antiviral drugs.

In addition to its antiviral properties, Influenza virus-IN-4 has demonstrated promising results in preclinical studies when tested against various strains of influenza A and B viruses. These studies have shown that the compound exhibits broad-spectrum activity, making it effective against multiple strains that may exhibit resistance to existing antiviral therapies. This characteristic is particularly important given the dynamic nature of influenza viruses and their ability to undergo antigenic drift and shift.

The development of CAS No. 2133818-85-4 has been guided by advancements in computational chemistry and structural biology. High-resolution crystal structures of viral proteins have been instrumental in designing molecules that can precisely target these proteins. By leveraging computational methods, researchers have been able to optimize the compound's structure for enhanced binding affinity and reduced toxicity. This approach aligns with the growing trend in drug discovery towards rational design based on detailed mechanistic understanding.

One of the key challenges in influenza treatment is the emergence of drug-resistant strains. The compound Influenza virus-IN-4 has been engineered with features that minimize the likelihood of resistance development. Its multifaceted mechanism of action ensures that it targets multiple pathways within the virus, reducing the chances that any single mutation will confer resistance. Furthermore, its design incorporates elements that promote rapid degradation if unintended off-target effects occur, thereby enhancing safety profiles.

The potential applications of CAS No. 2133818-85-4 extend beyond treating acute infections. Preliminary research suggests that it may also have prophylactic value, helping to prevent infection in high-risk populations such as healthcare workers and elderly individuals. This dual functionality makes it an attractive candidate for inclusion in comprehensive influenza management strategies that encompass both treatment and prevention.

Regulatory agencies have taken note of these developments, with several clinical trials already underway to evaluate the safety and efficacy of Influenza virus-IN-4 in human populations. The outcomes of these trials are expected to provide critical insights into its potential as a therapeutic agent and could pave the way for regulatory approval if they demonstrate significant benefits over existing treatments.

The broader impact of this research extends beyond individual compounds like CAS No. 2133818-85-4 and Influenza virus-IN-4. It contributes to our fundamental understanding of viral pathogenesis and provides tools for developing more effective antiviral strategies against not only influenza but potentially other RNA viruses as well. As our knowledge base grows, we can anticipate further refinements in drug design principles that will enhance our ability to combat infectious diseases.

In conclusion, the compound with CAS number 2133818-85-4 and product name Influenza virus-IN-4 represents a significant step forward in antiviral research. Its unique properties, broad-spectrum activity, and potential for minimal resistance development position it as a promising candidate for future therapeutic applications. As ongoing research continues to uncover new insights into influenza biology, we can expect further advancements that will refine our approaches to treating this persistent global health challenge.